methyl 4-(5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-amido)benzoate
Description
Methyl 4-(5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-amido)benzoate, also known as M4MDAB, is a synthetic molecule that has recently been gaining attention in the scientific community due to its potential applications in various areas of research. M4MDAB is an aromatic heterocyclic compound, with a molecular weight of approximately 260.16 g/mol. It has a melting point of approximately 176-178 °C and is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). M4MDAB is a relatively new compound and is not yet widely used in research, however, due to its properties, it is gaining interest in the scientific community.
Scientific Research Applications
Medicinal Importance of 1,4-Dihydropyridines
The compound belongs to the class of 1,4-dihydropyridines (1,4-DHP), which have revolutionized pharmaceutical research with unprecedented biological properties . The 1,4-DHP moiety is the main fulcrum of several approved drugs .
Calcium Channel Blocker
1,4-DHP compounds have been used as calcium channel blockers . This makes them useful in the treatment of conditions like hypertension and angina.
Anti-Oxidative Properties
1,4-DHP compounds have shown anti-oxidative properties . This means they can help protect the body from damage caused by harmful molecules called free radicals.
Anti-Cancer Properties
1,4-DHP compounds have been found to have anticancer properties . This suggests potential use in cancer treatment.
Anti-Inflammatory Properties
1,4-DHP compounds have anti-inflammatory properties . They could be used in the treatment of conditions characterized by inflammation.
Anti-Microbial Properties
1,4-DHP compounds have demonstrated anti-microbial properties . This suggests they could be used in the treatment of various infections.
Anti-Hypertensive Properties
1,4-DHP compounds have anti-hypertensive properties . They could be used in the management of high blood pressure.
Anti-Diabetic Properties
1,4-DHP compounds have anti-diabetic properties . This suggests they could be used in the management of diabetes.
properties
IUPAC Name |
methyl 4-[(5-methoxy-1-methyl-4-oxopyridine-2-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5/c1-18-9-14(22-2)13(19)8-12(18)15(20)17-11-6-4-10(5-7-11)16(21)23-3/h4-9H,1-3H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLSUWGVYRLHWNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)C=C1C(=O)NC2=CC=C(C=C2)C(=O)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{5-[(2,4-dimethylbenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazole](/img/structure/B6556090.png)
![2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(6-methylpyridin-2-yl)acetamide](/img/structure/B6556107.png)
![8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6556111.png)
![8-[(2-fluorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6556118.png)
![N-(2-methoxy-5-methylphenyl)-3-[(4-methylphenyl)methyl]-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide](/img/structure/B6556123.png)
![8-methanesulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B6556134.png)
![1-(2,4-difluorobenzoyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine](/img/structure/B6556140.png)
![2-(4-chlorophenoxy)-1-(4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one](/img/structure/B6556145.png)
![1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzoyl]piperazine](/img/structure/B6556152.png)
![5-methoxy-1-methyl-4-oxo-N-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-2-carboxamide](/img/structure/B6556167.png)
![5-methoxy-4-oxo-N-[4-(propan-2-yl)phenyl]-1,4-dihydropyridine-2-carboxamide](/img/structure/B6556182.png)